Cas no 478518-76-2 (Tri-O-acetyl-D-2-13Cgalactal)

• Product Name: Tri-O-acetyl-D-2-13Cgalactal
• CAS No: 478518-76-2
• MF: C₁₂H₁₆O₇
• MW: 273.243899345398
• CID: 931495
• Update Time: 2025-06-27

Tri-O-acetyl-D-2-13Cgalactal Chemical and Physical Properties

Names and Identifiers

• tri-o-acetyl-d-[2-13c]galactal
• Triacetyl D-DOPA, Methyl Ester
• Tri-O-acetyl-D-2-13Cgalactal

• Inchi： 1S/C12H16O7/c1-7(13)17-6-11-12(19-9(3)15)10(4-5-16-11)18-8(2)14/h4-5,10-12H,6H2,1-3H3/t10-,11-,12-/m1/s1/i4+1
• InChI Key： LLPWGHLVUPBSLP-XDNQYBAPSA-N
• SMILES： O1C=[13CH][C@H]([C@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O

Additional information on Tri-O-acetyl-D-2-13Cgalactal

Comprehensive Analysis of Tri-O-acetyl-D-2-¹³Cgalactal (CAS No. 478518-76-2): Applications and Innovations in Isotope-Labeled Carbohydrate Research

In the rapidly evolving field of isotopic labeling and carbohydrate chemistry, Tri-O-acetyl-D-2-¹³Cgalactal (CAS No. 478518-76-2) has emerged as a critical reagent for advanced metabolic studies and drug development. This ¹³C-labeled derivative of galactal is specifically engineered to enhance NMR sensitivity and tracing accuracy in glycosylation research, addressing growing demands for precision in glycobiology and biopharmaceutical applications. Its unique structural properties make it indispensable for investigating enzymatic pathways and designing next-generation glycosidase inhibitors.

The compound's acetylated structure (Tri-O-acetyl) ensures optimal stability during synthetic procedures, while the D-2-¹³C label enables researchers to track carbon flux in real-time metabolic assays. Recent publications highlight its utility in studying galactose metabolism disorders, a hot topic linked to rare disease therapeutics. With increasing Google searches for "isotope-labeled sugar derivatives" and "NMR tracers for carbohydrates," this compound aligns perfectly with current scientific trends toward high-resolution metabolic imaging.

From a technical perspective, Tri-O-acetyl-D-2-¹³Cgalactal demonstrates exceptional purity (>98% by HPLC) and solubility in common organic solvents, making it ideal for glycosylation reaction optimization. Its application extends to glycoconjugate vaccine development, particularly in tracking antigen-antibody interactions—a subject generating substantial interest in PubMed-indexed studies. The compound's molecular weight (291.24 g/mol) and well-characterized 13C NMR shift (δ 97.5 ppm) further facilitate its adoption in quantitative metabolic flux analysis.

Innovative uses in cancer metabolism research have recently been reported, where the ¹³C-label enables precise mapping of aberrant glycosylation patterns in tumor cells. This addresses the frequently searched question "How to track carbohydrate metabolism in cancer?"—demonstrating the compound's relevance to contemporary oncology studies. Furthermore, its role in stable isotope probing (SIP) techniques provides solutions for microbiome researchers investigating host-microbe galactose exchange.

Quality control protocols for CAS No. 478518-76-2 emphasize rigorous LC-MS validation to ensure isotopic enrichment ≥99%, meeting the pharmaceutical industry's stringent standards. The growing market for labeled biochemicals (projected to reach $730M by 2026) underscores the commercial importance of such high-purity compounds. Storage recommendations (-20°C under inert atmosphere) and handling guidelines have been optimized based on user feedback from major research institutions.

Emerging applications in glycan microarray technology leverage the compound's ability to generate 13C-enriched galactosides for high-throughput screening. This responds to the trending search term "carbohydrate-based diagnostic tools" in scientific databases. Recent patent filings also indicate its potential in PET tracer development, where the ¹³C label serves as a foundation for ¹⁸F-labeled analogs.

The synthesis of Tri-O-acetyl-D-2-¹³Cgalactal involves carefully controlled enzymatic phosphorylation followed by chemical acetylation, a process frequently discussed in forums about "isotope incorporation techniques." Its MSDS-compliant packaging and detailed COA documentation satisfy the increasing demand for traceable research chemicals, particularly among users searching for "fully characterized NMR standards."

Future perspectives include applications in glycosylation engineering of therapeutic proteins, where the 13C-label allows precise monitoring of Fc-glycan modifications—a key quality attribute for biosimilars. This positions CAS No. 478518-76-2 at the intersection of two rapidly growing fields: biologics characterization and isotope-assisted drug design.